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Introduction

Proteolysis-targeting chimeras (PROTACS) represent a paradigm shift in therapeutic
intervention, moving beyond simple inhibition to induce the targeted degradation of disease-
causing proteins. These heterobifunctional molecules leverage the cell's endogenous ubiquitin-
proteasome system to eliminate proteins of interest (POIs). APROTAC molecule consists of
three key components: a ligand that binds to the target protein, a ligand that recruits an E3
ubiquitin ligase, and a linker connecting the two moieties.[1]

This document provides detailed application notes and protocols for the synthesis and
evaluation of PROTACS utilizing "E3 ligase Ligand 14" (CAS 2241489-43-8), a functionalized
ligand for the Inhibitor of Apoptosis Proteins (IAP) E3 ligase. IAP proteins, such as XIAP and
ClAP1, are attractive targets for PROTAC development due to their role in apoptosis and their
E3 ligase activity.[1][2]

As a prime example, we will focus on the synthesis and characterization of an androgen
receptor (AR) targeting PROTAC, drawing upon the methodologies described in the
development of SNIPER(AR)-51, a potent AR degrader.[3]
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"E3 ligase Ligand 14": An Overview

"E3 ligase Ligand 14" is a high-affinity ligand for IAP E3 ubiquitin ligases, featuring a
functional handle that allows for its conjugation to a linker and subsequently to a POI ligand.

Property Value

CAS Number 2241489-43-8

Molecular Formula CssHs2N407

Molecular Weight 676.85 g/mol

Target E3 Ligase Inhibitor of Apoptosis Proteins (IAP)

Signaling Pathways
PROTAC-Mediated Protein Degradation

The fundamental mechanism of action for an IAP-based PROTAC involves the formation of a
ternary complex between the target protein, the PROTAC molecule, and the IAP E3 ligase.
This proximity induces the ubiquitination of the target protein, marking it for degradation by the
26S proteasome.
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PROTAC Recycling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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